Cas no 898764-07-3 ( )

  structure
  structure
Product Name: 
CAS No:898764-07-3
MF:C18H16FNO
MW:281.324148178101
MDL:MFCD03841855
CID:872685
PubChem ID:24724630
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
    • 3-FLUORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • 898764-07-3
    • AKOS016020032
    • DTXSID70643029
    • {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3-fluorophenyl)methanone
    • MFCD03841855
    • (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone
    • 3-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • 1-{[4-(3-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    •  
    • MDL: MFCD03841855
    • Inchi: 1S/C18H16FNO/c19-17-5-3-4-16(12-17)18(21)15-8-6-14(7-9-15)13-20-10-1-2-11-20/h1-9,12H,10-11,13H2
    • InChI Key: LAAYDSCMCFUMBJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

  • Exact Mass: 281.121592296g/mol
  • Monoisotopic Mass: 281.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 412.2±45.0 °C at 760 mmHg
  • Flash Point: 203.1±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

  Security Information

  Pricemore >>

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